![molecular formula C17H19NO3 B5291646 3-isopropoxy-N-(2-methoxyphenyl)benzamide](/img/structure/B5291646.png)
3-isopropoxy-N-(2-methoxyphenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-isopropoxy-N-(2-methoxyphenyl)benzamide is a chemical compound that is widely used in scientific research for its unique properties. This compound is also known as GW 405833 and is a selective antagonist of the cannabinoid CB1 receptor. It is a white solid that is soluble in organic solvents such as methanol and ethanol.
Mechanism of Action
The mechanism of action of 3-isopropoxy-N-(2-methoxyphenyl)benzamide involves its selective antagonism of the cannabinoid CB1 receptor. This receptor is mainly found in the central nervous system and is involved in various physiological processes. The compound binds to the receptor and prevents the activation of downstream signaling pathways. This leads to a decrease in the effects of endogenous cannabinoids such as anandamide and 2-arachidonoylglycerol.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are mainly related to its selective antagonism of the cannabinoid CB1 receptor. This leads to a decrease in appetite, pain perception, and mood regulation. The compound has also been shown to reduce the effects of drug addiction and withdrawal. It has been suggested that the compound may have potential therapeutic applications in the treatment of obesity, chronic pain, and drug addiction.
Advantages and Limitations for Lab Experiments
The advantages of using 3-isopropoxy-N-(2-methoxyphenyl)benzamide in lab experiments include its high selectivity for the cannabinoid CB1 receptor and its well-established synthesis method. The compound has been extensively studied and its effects are well understood. However, one limitation of using this compound is its low solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several future directions for the study of 3-isopropoxy-N-(2-methoxyphenyl)benzamide. One direction is to investigate its potential therapeutic applications in the treatment of obesity, chronic pain, and drug addiction. Another direction is to study its effects on other physiological processes such as memory and cognition. Additionally, the development of more water-soluble derivatives of the compound may improve its utility in lab experiments.
Synthesis Methods
The synthesis method of 3-isopropoxy-N-(2-methoxyphenyl)benzamide involves the reaction of 2-methoxybenzoic acid with isopropylamine in the presence of a coupling agent such as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-hydroxysuccinimide (NHS). The resulting intermediate is then reacted with 3-isopropoxyaniline to give the final product. This method has been optimized for high yield and purity.
Scientific Research Applications
3-isopropoxy-N-(2-methoxyphenyl)benzamide is widely used in scientific research for its selective antagonism of the cannabinoid CB1 receptor. This receptor is involved in various physiological processes such as appetite regulation, pain perception, and mood control. The compound has been used in various studies to investigate the role of the CB1 receptor in these processes. It has also been used to study the effects of CB1 receptor antagonism on drug addiction and withdrawal.
Properties
IUPAC Name |
N-(2-methoxyphenyl)-3-propan-2-yloxybenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H19NO3/c1-12(2)21-14-8-6-7-13(11-14)17(19)18-15-9-4-5-10-16(15)20-3/h4-12H,1-3H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIPIVGXCKUIYNM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H19NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.34 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.